![molecular formula C11H12ClNO3 B182585 2-(Butyrylamino)-4-chlorobenzoic acid CAS No. 777877-45-9](/img/structure/B182585.png)
2-(Butyrylamino)-4-chlorobenzoic acid
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Overview
Description
Amino acids are fundamental units of proteins and play crucial roles in various biological processes . Butyric acid, a short-chain volatile fatty acid, has broad applications in the chemical industry .
Synthesis Analysis
Amino acids can be synthesized through various pathways. For instance, butyric acid-producing bacteria use the acetyl coenzyme A pathway as the predominant butyric acid-producing pathway .Molecular Structure Analysis
Amino acids have a basic structure that includes an amino group (-NH2), a carboxyl group (-COOH), and a side chain (R group) that varies between different amino acids .Chemical Reactions Analysis
Amino acids can undergo a variety of chemical reactions. For example, they can act as both acids and bases due to their amphoteric nature .Physical And Chemical Properties Analysis
Amino acids are colorless, crystalline substances. Most amino acids are tasteless, but some are sweet (e.g., Glycine, Alanine) or bitter (e.g., Arginine). Amino acids have a high melting point (200-300°C) due to their ionic property .Scientific Research Applications
Antimicrobial Activity
Derivatives of butyric acid have been studied for their antimicrobial activity. For example, a water-soluble derivative was synthesized and examined against an S. aureus strain isolated from lesional skin of patients .
Histone Modification
Butyric acid derivatives have also been shown to induce acetylation of histone H3 lysine 9 (AcH3K9) in keratinocytes, which is a modification associated with gene regulation .
Fermentation Processes
Butyric acid production through bacterial fermentation has been reviewed, highlighting its utilization, production strains, metabolic pathways, and regulation .
Metabolic Versatility
The metabolic versatility of certain bacteria in assimilating volatile fatty acids (VFAs) like butyric acid is of interest in green technology applications .
Bio-Butyrate Production
Clostridium tyrobutyricum has been identified as a promising microorganism for industrial bio-butyrate production, an essential C4 platform chemical used in various industries .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(butanoylamino)-4-chlorobenzoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12ClNO3/c1-2-3-10(14)13-9-6-7(12)4-5-8(9)11(15)16/h4-6H,2-3H2,1H3,(H,13,14)(H,15,16) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYDAXENJTPWLSC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)NC1=C(C=CC(=C1)Cl)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12ClNO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10588667 |
Source
|
Record name | 2-Butanamido-4-chlorobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10588667 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.67 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Butyrylamino)-4-chlorobenzoic acid | |
CAS RN |
777877-45-9 |
Source
|
Record name | 2-Butanamido-4-chlorobenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10588667 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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